Cas no 35302-50-2 ( )

• Product Name: &nbsp
• CAS No: 35302-50-2
• MF: C₂₇H₃₀O₉
• MW: 498.521708965302
• CID: 920164
• PubChem ID: 99841
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• DAPHNETOXIN,12-HYDROXY
• 12-hydroxydaphnetoxin
• 6H-2,8b-Epoxyoxireno(6,7)azuleno(5,4-e)-1,3-benzodioxol-6-one, 3a,3b,3c,4a,5,5a,8a,9,10,10a-decahydro-5,5a,10-trihydroxy-4a-(hydroxymethyl)-7,9-dimethyl-10a-(1-methylethenyl)-2-phenyl-
• AC1Q6MYC
• AR-1H1732
• NSC239073
• 30277-03-3
• NSC 239073
• 35302-50-2
• 5,5a,10-Trihydroxy-4a-(hydroxymethyl)-7,9-dimethyl-2-phenyl-10a-(prop-1-en-2-yl)-3a,3b,3c,4a,5,5a,8a,9,10,10a-decahydro-2H,6H-2,8b-epoxyoxireno[6,7]azuleno[5,4-e][1,3]benzodioxol-6-one
• Daphnetoxin, 12-hydroxy-
• NSC-239073
• DTXSID80952639
• ATCCMDINGQUBOE-UHFFFAOYSA-N
•  

• Inchi： 1S/C27H30O9/c1-12(2)25-19(30)14(4)26-16-10-13(3)18(29)24(16,32)22(31)23(11-28)20(33-23)17(26)21(25)34-27(35-25,36-26)15-8-6-5-7-9-15/h5-10,14,16-17,19-22,28,30-32H,1,11H2,2-4H3
• InChI Key： ATCCMDINGQUBOE-UHFFFAOYSA-N
• SMILES： O1C2(CO)C(C3(C(C(C)=CC3C34C(C)C(C5(C(=C)C)C(C3C12)OC(C1C=CC=CC=1)(O5)O4)O)=O)O)O

Computed Properties

• Exact Mass: 498.18900
• Monoisotopic Mass: 498.18898253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• Rotatable Bond Count: 3
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 138.21000
• LogP: 0.30370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Rhamnofolane and daphnane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Rhamnofolane and daphnane diterpenoids